4-Chloro-3-cyclopropylpyridine hydrochloride

• IUPAC Name: 4-chloro-3-cyclopropylpyridine;hydrochloride
• InChI: InChI=1S/C8H8ClN.ClH/c9-8-3-4-10-5-7(8)6-1-2-6;/h3-6H,1-2H2;1H
• InChI Key: UNHKDUYQQSINQT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=CN=C2)Cl.Cl
• Molecular Formula: C8H9Cl2N
• Molecular Weight: 190.07 g/mol

Description

4-Chloro-3-cyclopropylpyridine hydrochloride is a chemical compound with the molecular formula C8H9Cl2N and a molecular weight of 190.07 g/mol. It is typically used in laboratory settings.

Molecular Structure Analysis

The InChI code for 4-Chloro-3-cyclopropylpyridine hydrochloride is 1S/C8H8ClN.ClH/c9-8-3-4-10-5-7(8)6-1-2-6;/h3-6H,1-2H2;1H. This code provides a detailed description of the molecule’s structure, including the positions of the chlorine, nitrogen, and cyclopropyl groups within the pyridine ring.

Physical And Chemical Properties Analysis

4-Chloro-3-cyclopropylpyridine hydrochloride is a solid at room temperature. It should be stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Structural and Conformational Studies

4-Chloro-3-cyclopropylpyridine hydrochloride has been studied for its molecular structure and conformation. Trætteberg et al. (2005) explored the molecular structure and conformation of 2-cyclopropylpyridine and 4-cyclopropylpyridine. Their study revealed insights into the conformational dynamics and structural properties of similar compounds, which could be relevant for understanding the behavior of 4-Chloro-3-cyclopropylpyridine hydrochloride in various environments (Trætteberg, Rauch, & Meijere, 2005).

Interaction with DNA/Proteins

Research by Milutinović et al. (2017) on similar compounds, such as 4'-(4-chlorophenyl)-2,2':6',2″-terpyridine ruthenium(II) complexes, demonstrated the potential for interactions with DNA and serum proteins. This kind of research is important for understanding how 4-Chloro-3-cyclopropylpyridine hydrochloride might interact with biological molecules (Milutinović et al., 2017).

Cytotoxicity Studies

Studies on compounds with structural similarities to 4-Chloro-3-cyclopropylpyridine hydrochloride, such as bis-cyclometalated rhodium- and iridium-complexes with the 4,4′-dichloro-2,2′-bipyridine ligand, have shown significant cytotoxicity against human cancer cell lines. This research by Graf et al. (2017) can provide insights into the potential biological activities of 4-Chloro-3-cyclopropylpyridine hydrochloride (Graf, Gothe, Metzler‐Nolte, Czerwieniec, & Sünkel, 2017).

Safety and Hazards

While specific safety data for 4-Chloro-3-cyclopropylpyridine hydrochloride is not available, it’s important to handle all chemical compounds with care. This includes wearing appropriate personal protective equipment, avoiding inhalation or contact with skin and eyes, and following proper procedures for storage and disposal.